Cas no 941988-75-6 (2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 941988-75-6
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 6602423
• PubChem ID: 16948478
• Update Time: 2025-10-17

2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide
• N-(pyridin-3-ylmethyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide
• AKOS024647913
• F2432-0370
• 941988-75-6
• 2-[(3-methylphenyl)carbamoylamino]-N-(pyridin-3-ylmethyl)-1,3-thiazole-4-carboxamide
• 2-{[(3-methylphenyl)carbamoyl]amino}-N-[(pyridin-3-yl)methyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H17N5O2S/c1-12-4-2-6-14(8-12)21-17(25)23-18-22-15(11-26-18)16(24)20-10-13-5-3-7-19-9-13/h2-9,11H,10H2,1H3,(H,20,24)(H2,21,22,23,25)
• InChI Key： ALYNEPLUOJDWBR-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=CN=C2)=O)N=C1NC(=O)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 367.11029598g/mol
• Monoisotopic Mass: 367.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Additional information on 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide

Recent Advances in the Study of 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide (CAS: 941988-75-6)

In recent years, the compound 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide (CAS: 941988-75-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms by which 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide exerts its biological effects. Researchers have employed a combination of in vitro and in vivo assays to investigate its inhibitory activity against specific kinase targets, such as the fibroblast growth factor receptor (FGFR) family. These studies have demonstrated that the compound exhibits high selectivity and potency, making it a viable candidate for further drug development.

One of the key findings from recent research is the compound's ability to disrupt signaling pathways involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide effectively inhibits FGFR phosphorylation, leading to reduced proliferation and increased apoptosis in cancer cell lines. These results were further validated using xenograft models, where the compound significantly attenuated tumor growth without causing severe adverse effects.

In addition to its anticancer properties, recent investigations have explored the pharmacokinetic and pharmacodynamic profiles of 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic stability and bioavailability. These studies have provided valuable insights into the compound's potential for clinical translation.

Despite these promising advancements, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structural modifications to enhance its binding affinity and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a clinically viable therapeutic agent.

In conclusion, 2-{(3-methylphenyl)carbamoylamino}-N-(pyridin-3-yl)methyl-1,3-thiazole-4-carboxamide (CAS: 941988-75-6) represents a compelling area of research in chemical biology and drug discovery. Its demonstrated kinase inhibitory activity and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on addressing the remaining challenges and exploring its utility in combination therapies for enhanced treatment outcomes.